Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Ming Wen,Hongping Wu,Xin Su,Juanjuan Lu,Zhihua Yang,Xiaohong Wu Dalton Trans., 2017,46, 4968-4974
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Thanh Phuong Cao,Chuc Nguyen Hang,Hieu Vu-Quang,Daniel Manaye Kabtamu,Subodh Kumar,Van Cuong Nguyen,Xuan Thang Cao New J. Chem., 2022,46, 3786-3793
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Songang Peng,Zhi Jin,Xinyu Liu Phys. Chem. Chem. Phys., 2018,20, 15419-15423
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Wei Tang,Ping Liang,Xiaoxue Wang,Chen Zhang,Geng Wang,Chen Liang,Mingxiang Guan J. Mater. Chem. C, 2023,11, 15169-15177
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Xiuju Wu,Yanli Niu,Wei Li,Yunxi Yao,Weihua Hu,Chang Ming Li Sustainable Energy Fuels, 2019,3, 3455-3461
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Jessica Taylor,Andrew Sharp,Sarah Arrowsmith Nanoscale Adv., 2023,5, 1870-1889
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Yu-Lan Zhu,Ping Guo,Yu-Ping Yang,Xiao-Yan Ran,Cheng Liu,Bang-Jin Wang,Jun-Hui Zhang,Sheng-Ming Xie,Li-Ming Yuan New J. Chem., 2023,47, 5413-5419
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10. Wavelength dependent specific plasmon resonance coupling of single silver nanoparticles with EGFPKerry J. Lee,Tao Huang,Prakash D. Nallathamby,Xiao-Hong Nancy Xu Nanoscale, 2015,7, 17623-17630
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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